2-Pyridinecarbonitrile, 3,5,6-trichloro-4-hydrazino-

• CAS No.: 60902-99-0
• Molecular Formula: C6H3Cl3N4
• Molecular Weight: 237.5 g/mol
• IUPAC Name: 3,5,6-trichloro-4-hydrazinylpyridine-2-carbonitrile
• InChI: InChI=1S/C6H3Cl3N4/c7-3-2(1-10)12-6(9)4(8)5(3)13-11/h11H2,(H,12,13)
• InChI Key: YHWAHABDZKORGN-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=C(C(=N1)Cl)Cl)NN)Cl
• solubility: 31.6 [ug/mL] (The mean of the results at pH 7.4)

Description

2-Pyridinecarbonitrile, 3,5,6-trichloro-4-hydrazino- is a useful research compound. Its molecular formula is C6H3Cl3N4 and its molecular weight is 237.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The 3,5,6-trichloro-4-hydrazinopicolinic acid can be prepared in a variety of ways. In one such method, tetrachloropicolinonitrile is reacted with hydrazine in the presence of a reaction medium and hydrogen chloride acceptor. The 3,5,6-trichloro-4-hydrazinopicolinonitrile product thus formed is reacted with an acid hydrolysis agent to prepare 3,5,6-trichloro-4-hydrazinopicolinic acid.

Synthesis routes and methods II

Procedure details

To a reaction flask was added 400 milliliters of 95 percent ethanol and 24.2 grams (0.10 mole) of tetrachloropicolinonitrile. The mixture was heated to 45°C. with stirring and 3.7 grams (0.11 mole) of 95 percent hydrazine and 10.1 grams (0.10 mole) of triethylamine was added thereto. The mixture was heated under reflux for 1 hour and the reaction mixture thereafter cooled to 40°C. To this mixture was added 400 grams of an ice-water mixture and the solid 3,5,6-trichloro-4-hydrazinopicolinonitrile product which precipitated was recovered by filtration, water washed and dried. The product was recovered in a yield of 20.6 grams (87 percent of theoretical) melting at 178°-181°C.